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Compound of Interest

Compound Name: Caprarioside

Cat. No.: B1163453 Get Quote

Foreword: Initial inquiries for "Caprarioside" yielded limited and conflicting results. However,

extensive research strongly indicates a probable misspelling of cappariside, a novel antioxidant

compound isolated from Capparis spinosa L. This guide focuses on the scientifically

documented "cappariside." A separate entity, listed commercially as "Caprarioside" from

Scrophularia ningpoensis with CAS Number 1151862-69-9, lacks published scientific literature

detailing its discovery, structure, or biological activity and is therefore not the subject of this

technical review.

Introduction
Cappariside, systematically named 4-hydroxy-5-methylfuran-3-carboxylic acid, is a recently

discovered natural product with demonstrated antioxidant properties. Its discovery has added

to the growing body of knowledge regarding the rich phytochemistry of Capparis spinosa (the

caper bush), a plant with a long history of use in traditional medicine and cuisine. This

document provides a comprehensive overview of the discovery, chemical properties, and

known biological activity of cappariside, along with detailed experimental protocols for its

isolation and analysis.

Discovery and History
Cappariside was first isolated and identified by a research team led by Tao Yang, whose

findings were published in 2010. The discovery was the result of an activity-directed
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fractionation and purification process aimed at identifying the 1,1-diphenyl-2-picrylhydrazyl

(DPPH) radical scavenging components from the fruits of Capparis spinosa. This systematic

investigation led to the isolation of this new organic acid, which was named cappariside in

honor of the plant genus from which it was discovered.

Chemical Properties
Systematic Name: 4-hydroxy-5-methylfuran-3-carboxylic acid

Molecular Formula: C₆H₆O₄

Molecular Weight: 142.11 g/mol

Appearance: Colorless needles

Biological Activity and Quantitative Data
The primary biological activity reported for cappariside is its antioxidant capacity. The initial

study evaluated its ability to scavenge DPPH free radicals.

Compound Assay Result (SC₅₀ Value)

Cappariside DPPH Radical Scavenging 0.204 ± 0.002 mM[1]

SC₅₀: The concentration of the compound required to scavenge 50% of the DPPH radicals.

While specific research into other biological activities of isolated cappariside is currently limited,

the crude extracts of Capparis spinosa from which it is derived have been reported to possess

a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and

antidiabetic properties. The antioxidant activity of cappariside likely contributes to these

broader therapeutic effects.

Experimental Protocols
Isolation of Cappariside from Capparis spinosa Fruits
The following protocol is based on the methodology described in the initial discovery paper.
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5.1.1. Plant Material and Extraction

Air-dried and powdered fruits of Capparis spinosa (5 kg) are extracted with 80% ethanol (3 x

40 L) at room temperature.

The ethanol extracts are combined and concentrated under reduced pressure to yield a

crude extract.

The crude extract is suspended in water and partitioned successively with petroleum ether

and ethyl acetate.

5.1.2. Fractionation and Purification

The ethyl acetate fraction, showing significant DPPH scavenging activity, is subjected to

column chromatography on a silica gel column.

The column is eluted with a gradient of chloroform-methanol (from 100:1 to 1:1, v/v) to yield

multiple fractions.

Fractions exhibiting strong antioxidant activity are further purified.

Cappariside is isolated from these active fractions through repeated column chromatography

on silica gel and Sephadex LH-20, followed by crystallization from methanol.

5.1.3. Structure Elucidation

The structure of the isolated cappariside is determined using a combination of spectroscopic

methods, including:

High-Resolution Electrospray Ionization Mass Spectrometry (HRESI-MS)

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

¹³C NMR Spectroscopy

2D NMR techniques (COSY, HSQC, HMBC)
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Experimental Workflow for Cappariside Isolation

Air-dried Capparis spinosa fruits
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Caption: Experimental workflow for the isolation of cappariside.

Future Directions
The discovery of cappariside opens up new avenues for research into the therapeutic potential

of Capparis spinosa. Further studies are warranted to:

Elucidate the full spectrum of its biological activities, including anti-inflammatory,

antimicrobial, and anticancer effects.

Investigate its mechanism of action and identify the specific signaling pathways it may

modulate.

Conduct in vivo studies to evaluate its efficacy and safety in animal models.

Develop synthetic routes to produce cappariside in larger quantities for further

pharmacological testing.

This in-depth guide provides a solid foundation for researchers, scientists, and drug

development professionals interested in the promising natural product, cappariside. As

research progresses, a deeper understanding of its therapeutic potential is anticipated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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